![molecular formula C13H11ClF3N3 B3730669 5-(4-chlorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine](/img/structure/B3730669.png)
5-(4-chlorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
Overview
Description
The compound “5-(4-chlorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine” is a complex organic molecule that contains several functional groups. These include a pyrazolo[1,5-a]pyrimidine core, a trifluoromethyl group (-CF3), and a chlorophenyl group (-C6H4Cl). The presence of these groups suggests that this compound could have interesting chemical and physical properties .
Molecular Structure Analysis
The trifluoromethyl group (-CF3) in the compound is a functional group that contains three fluorine atoms. This group is known for its high electronegativity, which can significantly influence the chemical behavior of the compound . The pyrazolo[1,5-a]pyrimidine core is a nitrogen-containing heterocycle, which is a common structural motif in many biologically active compounds .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the trifluoromethyl group and the pyrazolo[1,5-a]pyrimidine core. Trifluoromethyl groups are known to participate in various chemical reactions, often involving the exchange of fluorine atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. The trifluoromethyl group, for example, is known to enhance the lipophilicity and metabolic stability of compounds .Scientific Research Applications
Antitumor Activities
5-(4-chlorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine and its derivatives have shown promising antitumor activities. A study by Xin (2012) synthesized a compound with this structure and evaluated its antitumor activities, finding it to display good antitumor activities. Similarly, Liu et al. (2020) synthesized a related compound that exhibited significant inhibition against human lung adenocarcinoma and gastric cancer cell lines.
Synthesis of Combinatorial Libraries
The compound forms the basis for the synthesis of combinatorial libraries. Dalinger et al. (2005) accomplished the parallel solution-phase synthesis of over 2200 derivatives based on this scaffold, highlighting its versatility in drug discovery.
Anti-inflammatory and Antimicrobial Agents
Research by Aggarwal et al. (2014) synthesized a series of derivatives and evaluated them for anti-inflammatory and antimicrobial activities. One compound exhibited notable anti-inflammatory activity, comparable to standard drugs, and some compounds showed promising antimicrobial activity against various bacteria and fungi.
Synthesis and Structural Studies
Several studies have focused on the synthesis and structural analysis of derivatives of this compound. For instance, Petrov et al. (2008) and Shah et al. (2010) conducted detailed structural analyses using NMR spectroscopy and other techniques.
Novel Fluorescent Molecules
Yan‐Chao Wu et al. (2006) found that certain derivatives of this compound are novel fluorescent molecules, which could be used as attractive fluorophores in various applications.
Future Directions
The incorporation of trifluoromethyl groups into organic motifs has seen enormous growth in the last decade . Therefore, compounds like “5-(4-chlorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine” could be of interest in future research, particularly in the development of new pharmaceuticals and agrochemicals .
properties
IUPAC Name |
5-(4-chlorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClF3N3/c14-9-3-1-8(2-4-9)10-7-11(13(15,16)17)20-12(19-10)5-6-18-20/h1-6,10-11,19H,7H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHTKMLZRKWAMSH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(NC2=CC=NN2C1C(F)(F)F)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClF3N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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